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Compound of Interest

Compound Name: Octylbenzene-d5

Cat. No.: B12306061 Get Quote

Essential Safety and Handling Guide for
Octylbenzene-d5
For researchers, scientists, and drug development professionals, ensuring personal and

environmental safety during the handling of chemical compounds is paramount. This guide

provides essential, immediate safety and logistical information for handling Octylbenzene-d5,

including detailed operational and disposal plans.

Physical and Chemical Properties
Octylbenzene-d5 is the deuterated form of Octylbenzene. While its physical and chemical

properties are very similar to the non-deuterated compound, it is crucial to handle it with care in

a laboratory setting.
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Property Value

Molecular Formula C₁₄H₁₇D₅

Molecular Weight 195.36 g/mol [1]

Appearance Colorless liquid[2][3]

Odor Odorless[2][3]

Boiling Point 261-263 °C[3][4]

Melting Point -36 °C[3][4]

Flash Point 107 °C (224.6 °F)[2][3]

Density Approximately 0.858 g/mL at 25 °C[4]

Solubility Immiscible with water[4]

Stability Stable under normal conditions[2][4][5]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to Personal Protective Equipment (PPE) is the cornerstone of safe

handling. The following table outlines the mandatory PPE for any procedure involving

Octylbenzene-d5.
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PPE Category Item Specification Rationale

Hand Protection
Nitrile or Neoprene

Gloves

Disposable, powder-

free. Check

manufacturer's data

for chemical

resistance and

breakthrough times.

Prevents skin contact

and absorption.[2][6]

[7]

Eye & Face Protection
Safety Goggles &

Face Shield

ANSI Z87.1-rated

safety goggles. A full-

face shield should be

worn when there is a

potential for splashing.

[6][7]

Provides

comprehensive

protection against

splashes and

aerosols.

Body Protection Laboratory Coat
Standard laboratory

coat.

Protects the body

from contamination.

Respiratory Protection
NIOSH-approved

Respirator

Required if working in

an area with

inadequate ventilation

or when there is a risk

of generating aerosols

or mists.[2][6]

Protects against the

inhalation of harmful

vapors.

Experimental Protocol: Safe Handling of
Octylbenzene-d5
This protocol outlines the step-by-step procedure for the safe handling of Octylbenzene-d5,

from preparation to disposal.

1. Preparation:

Before beginning any work, ensure that the work area is clean and uncluttered.

Verify that a functioning safety shower and eyewash station are readily accessible.
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Gather all necessary materials, including the required PPE, dedicated glassware, and

properly labeled waste containers.

Ensure the work will be conducted in a well-ventilated area, preferably within a chemical

fume hood.[2][3][5]

2. Donning PPE:

Put on a laboratory coat.

Don safety goggles and a face shield if there is a risk of splashing.

Put on the first pair of nitrile or neoprene gloves.

If required, don a second pair of gloves, ensuring the cuffs of the outer glove are over the

sleeves of the lab coat.

3. Handling:

Perform all manipulations of Octylbenzene-d5 within a chemical fume hood to minimize

inhalation exposure.

Avoid direct contact with the skin and eyes.[2][3]

Use compatible and clean glassware and equipment to prevent contamination.

In case of a spill, immediately alert others in the vicinity and follow your institution's spill

cleanup procedures.

4. Storage:

Store Octylbenzene-d5 in a cool, dry, and well-ventilated area away from direct sunlight and

heat sources.[2][3][5]

Keep the container tightly closed when not in use.[2][3][5]

Store away from incompatible materials, such as strong oxidizing agents.[3][4]
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5. Disposal:

All materials that have come into contact with Octylbenzene-d5, including gloves, pipette

tips, and contaminated glassware, must be considered hazardous waste.

Collect all liquid waste in a dedicated, sealed, and properly labeled hazardous waste

container.

Solid waste should be placed in a clearly labeled, sealed hazardous waste container.

Dispose of all waste in accordance with federal, state, and local regulations.[8]

6. Doffing PPE:

Remove PPE in a manner that avoids self-contamination. The most contaminated items

should be removed first.

Dispose of all single-use PPE in the appropriate hazardous waste container.

Wash hands thoroughly with soap and water after removing all PPE.

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of Octylbenzene-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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